6-bromo-1-(trifluoromethyl)-1H-indole
Overview
Description
6-Bromo-1-(trifluoromethyl)-1H-indole, also known as 6-Br-TMI, is a synthetic molecule that has a wide range of applications in scientific research. It is a heterocyclic compound containing a benzene ring, a bromine atom, and a trifluoromethyl group. 6-Br-TMI has been studied for its potential to act as a catalyst, a fluorescent probe, and a fluorescent sensor. It has also been used to study the structure and properties of organic molecules, in particular, the binding of small molecules to proteins.
Scientific Research Applications
6-bromo-1-(trifluoromethyl)-1H-indole has a wide range of applications in scientific research. It has been used as a fluorescent probe to study the binding of small molecules to proteins, as a catalyst for the synthesis of organic compounds, and as a fluorescent sensor for the detection of small molecules. It has also been used to study the structure and properties of organic molecules.
Mechanism of Action
6-bromo-1-(trifluoromethyl)-1H-indole is a fluorescent molecule that absorbs light in the ultraviolet (UV) region of the spectrum and emits light in the visible region. This phenomenon is known as fluorescence. When 6-bromo-1-(trifluoromethyl)-1H-indole binds to a target molecule, such as a protein, its fluorescence is quenched or reduced. This can be used to detect the presence of the target molecule.
Biochemical and Physiological Effects
6-bromo-1-(trifluoromethyl)-1H-indole is not known to have any direct biochemical or physiological effects. However, it has been used in studies to detect the presence of small molecules, such as hormones, neurotransmitters, and other biologically active molecules.
Advantages and Limitations for Lab Experiments
The main advantage of 6-bromo-1-(trifluoromethyl)-1H-indole is its high sensitivity and selectivity. It can be used to detect small molecules at very low concentrations. It is also relatively stable and can be stored for long periods of time. However, 6-bromo-1-(trifluoromethyl)-1H-indole is not very soluble in water, which can limit its use in some applications.
Future Directions
The potential applications of 6-bromo-1-(trifluoromethyl)-1H-indole are still being explored. Some potential future directions include the development of new fluorescent probes for the detection of small molecules, the use of 6-bromo-1-(trifluoromethyl)-1H-indole as a catalyst for the synthesis of organic compounds, and the study of the structure and properties of organic molecules. Additionally, 6-bromo-1-(trifluoromethyl)-1H-indole could be used to study the interaction between proteins and small molecules, as well as the interaction between proteins and other proteins. Finally, 6-bromo-1-(trifluoromethyl)-1H-indole could be used as a fluorescent sensor for the detection of small molecules in living cells.
Synthesis Methods
6-bromo-1-(trifluoromethyl)-1H-indole can be synthesized through a variety of methods. The most common method is the reaction of 6-bromo-1-butyne with trifluoromethanesulfonic anhydride (TFMS). The reaction is carried out at room temperature and produces 6-bromo-1-(trifluoromethyl)-1H-indole in high yields. Other methods of synthesis include the reaction of 6-bromo-1-butyne with trifluoroacetic anhydride (TFA) and the reaction of 6-bromo-1-butyne with trifluoromethanesulfonyl chloride (TFMSCl).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-1-(trifluoromethyl)-1H-indole involves the bromination of 1-(trifluoromethyl)-1H-indole using a brominating agent.", "Starting Materials": [ "1-(trifluoromethyl)-1H-indole", "Brominating agent (e.g. N-bromosuccinimide, bromine, etc.)", "Solvent (e.g. dichloromethane, chloroform, etc.)", "Catalyst (e.g. iron(III) bromide, copper(II) bromide, etc.)" ], "Reaction": [ "Dissolve 1-(trifluoromethyl)-1H-indole in a suitable solvent.", "Add the brominating agent and catalyst to the reaction mixture.", "Stir the reaction mixture at a suitable temperature (e.g. room temperature, reflux, etc.) for a suitable time (e.g. 1-24 hours).", "Quench the reaction by adding a suitable quenching agent (e.g. sodium bisulfite, sodium thiosulfate, etc.).", "Extract the product using a suitable solvent (e.g. ethyl acetate, dichloromethane, etc.).", "Dry the organic layer over anhydrous sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain the crude product.", "Purify the crude product using a suitable purification technique (e.g. column chromatography, recrystallization, etc.) to obtain 6-bromo-1-(trifluoromethyl)-1H-indole as a pure compound." ] } | |
CAS RN |
2763780-52-3 |
Product Name |
6-bromo-1-(trifluoromethyl)-1H-indole |
Molecular Formula |
C9H5BrF3N |
Molecular Weight |
264 |
Purity |
95 |
Origin of Product |
United States |
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